7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one
Cat. No. B018727
M. Wt: 298.18 g/mol
InChI Key: URHLNHVYMNBPEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156822B2
Procedure details
7-hydroxy-3,4-dihydroquinolin-2(1H)-one (163 mg, 1.0 mmol), 1,4-dibromobutane (0.36 mL, 3.0 mmol) and anhydrous K2CO3 (138 mg, 1.0 mmol) were dissolved in EtOH and the solution was heated to reflux overnight. The solution was diluted with water and extracted with EtOAc. The combined organic layers were washed with saturated NaHCO3, brine, dried over anhydrous Na2SO4, concentrated in vacuo and purified by flash chromatography on silica gel column (elution with PE/EtOAc=2:1) to give 7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one (intermediate 4) (220 mg, 74%) as a white solid. mp: 106-109° C.
Yield
74%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[C:10]2[C:5]([CH2:6][CH2:7][C:8](=[O:12])[NH:9]2)=[CH:4][CH:3]=1.[Br:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.C([O-])([O-])=O.[K+].[K+]>CCO.O>[Br:13][CH2:14][CH2:15][CH2:16][CH2:17][O:1][C:2]1[CH:11]=[C:10]2[C:5]([CH2:6][CH2:7][C:8](=[O:12])[NH:9]2)=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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163 mg
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Type
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reactant
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Smiles
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OC1=CC=C2CCC(NC2=C1)=O
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Name
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Quantity
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0.36 mL
|
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Type
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reactant
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Smiles
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BrCCCCBr
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Name
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Quantity
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138 mg
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Type
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reactant
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|
Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux overnight
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Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with saturated NaHCO3, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash chromatography on silica gel column (elution with PE/EtOAc=2:1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrCCCCOC1=CC=C2CCC(NC2=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 220 mg | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
